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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of the

Neodymium-146 (¹⁴⁶Nd) isotope. It details its abundance, nucleosynthetic origins, and the

experimental methodologies used for its characterization. This document is intended for

researchers, scientists, and professionals in drug development who require a deep

understanding of this specific isotope for applications such as geological dating, nuclear

medicine, and materials science.

Introduction to Neodymium and its Isotopes
Neodymium (Nd) is a rare-earth element with the atomic number 60. In its natural form, it is a

mixture of seven isotopes, five of which are stable and two are radioactive with extremely long

half-lives.[1][2] These isotopes are ¹⁴²Nd, ¹⁴³Nd, ¹⁴⁴Nd, ¹⁴⁵Nd, ¹⁴⁶Nd, ¹⁴⁸Nd, and ¹⁵⁰Nd.[1][2][3]

The isotopic composition of naturally occurring neodymium is remarkably constant in terrestrial

materials.[4] Neodymium is more abundant in the Earth's crust than lead and about half as

plentiful as copper.[1]

Natural Abundance of Neodymium-146
Neodymium-146 is a stable isotope of neodymium, meaning it does not undergo radioactive

decay.[3][5] It is one of the five stable isotopes of this element.[1] The natural abundance of

¹⁴⁶Nd is approximately 17.19% to 17.2% of the total neodymium found in nature.[1][6][7] This

makes it the third most abundant isotope of neodymium.[1][3]
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Quantitative Data on Naturally Occurring Neodymium
Isotopes
For ease of comparison, the natural abundances and atomic masses of all naturally occurring

neodymium isotopes are summarized in the table below.

Isotope
Natural
Abundance
(%)

Atomic Mass
(Da)

Nuclear Spin
(I)

Stability

¹⁴²Nd 27.13 - 27.2 141.907719 0 Stable

¹⁴³Nd 12.18 - 12.2 142.909810 7/2 Stable

¹⁴⁴Nd 23.80 - 23.8 143.910083 0
Radioactive (α

decay)

¹⁴⁵Nd 8.30 - 8.3 144.912570 7/2 Stable

¹⁴⁶Nd 17.19 - 17.2 145.913113 0 Stable

¹⁴⁸Nd 5.76 - 5.80 147.916889 0 Stable

¹⁵⁰Nd 5.60 - 5.64 149.920887 0
Radioactive

(β⁻β⁻ decay)

Data compiled from multiple sources[1][5][6][7].

Nucleosynthesis of Neodymium-146
The elements heavier than iron, including neodymium, are primarily synthesized in stars

through neutron capture processes.[8] Neodymium-146 is formed through both the slow (s-

process) and rapid (r-process) neutron capture processes.[8]

The s-Process Pathway
The s-process occurs in asymptotic giant branch (AGB) stars and involves the slow capture of

neutrons by pre-existing seed nuclei. In this process, a stable isotope captures a neutron, and

if the resulting isotope is unstable, it undergoes beta decay, increasing its atomic number and

forming a new element. This process continues, building up heavier elements. The production
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of ¹⁴⁶Nd via the s-process involves a chain of neutron captures and beta decays starting from

lighter elements.

The r-Process Pathway
The r-process, or rapid neutron-capture process, is responsible for the creation of about half of

the atomic nuclei heavier than iron.[9] This process occurs in explosive stellar environments

with extremely high neutron densities, such as supernova explosions and neutron star

mergers.[9][10][11] During the r-process, seed nuclei rapidly capture multiple neutrons before

they have a chance to undergo beta decay.[9] Following the cessation of the intense neutron

flux, the highly unstable, neutron-rich nuclei undergo a series of beta decays, eventually

populating the stable neutron-rich isotopes, including ¹⁴⁶Nd.[9]

The following diagram illustrates the general nucleosynthetic pathways leading to the formation

of stable neodymium isotopes, including Neodymium-146.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/R-process
https://en.wikipedia.org/wiki/R-process
https://arxiv.org/pdf/2107.03010
https://www.astro.princeton.edu/~burrows/classes/514/papers/thielemann.r-process.sites.pdf
https://en.wikipedia.org/wiki/R-process
https://en.wikipedia.org/wiki/R-process
https://www.benchchem.com/product/b095460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleosynthetic Pathways to Neodymium-146

s-process

Neutron Capture

r-process

Beta Decay

Stable Nd Isotopes

Nd-146

Lighter Elements

in Supernovae/Neutron Star Mergers

Click to download full resolution via product page

Caption: Nucleosynthetic Pathways to Neodymium-146.

Experimental Protocols for Isotopic Analysis
The determination of the isotopic composition of neodymium is crucial for various scientific

disciplines, including geochemistry and geochronology.[12][13] The primary techniques used

for high-precision isotope ratio measurements are Thermal Ionization Mass Spectrometry

(TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Sample Preparation
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Digestion: Geological or other sample materials are first dissolved using strong acids (e.g., a

mixture of hydrofluoric and nitric acids) in a clean laboratory environment to minimize

contamination.

Chemical Separation: Neodymium is chemically separated from the sample matrix using ion-

exchange chromatography. This is a critical step to remove other elements that could

interfere with the mass spectrometric analysis.[1]

Mass Spectrometry
Thermal Ionization Mass Spectrometry (TIMS):

Principle: A purified neodymium sample is loaded onto a metal filament (e.g., rhenium).

The filament is heated to a high temperature, causing the neodymium atoms to ionize.

Analysis: The resulting ions are accelerated into a magnetic field, which separates them

based on their mass-to-charge ratio. Detectors then measure the ion currents for each

isotope.

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS):

Principle: The sample solution is introduced into a high-temperature argon plasma, which

efficiently ionizes the neodymium atoms.

Analysis: The ions are then introduced into a mass spectrometer with multiple detectors

(collectors) that simultaneously measure the ion beams of the different isotopes.

Data Analysis
The measured isotope ratios are corrected for instrumental mass fractionation. This is typically

done by normalizing the measured ratios to a known, constant isotope ratio of another element

or by using a double-spike technique. The final data provide the precise isotopic composition of

neodymium in the sample.

The following diagram outlines the general experimental workflow for the determination of

neodymium isotope abundances.
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Experimental Workflow for Neodymium Isotope Analysis
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Caption: Workflow for Neodymium Isotope Analysis.

Applications of Neodymium-146
Beyond its fundamental scientific interest, Neodymium-146 has specific applications. It is used

as a target material for the production of the radioisotope Promethium-147 (¹⁴⁷Pm) through

neutron capture.[14][15][16] ¹⁴⁷Pm is utilized in radioisotopic power generation and as a source

in thickness gauges for industrial applications.[6][7][16]

Conclusion
Neodymium-146 is a significant stable isotope of neodymium with a natural abundance of

approximately 17.2%. Its formation in stars through the s- and r-processes provides insights
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into stellar nucleosynthesis. The precise measurement of its abundance, along with other

neodymium isotopes, is a powerful tool in the Earth and planetary sciences. Furthermore, its

role in the production of other valuable radioisotopes highlights its importance in applied

nuclear science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b095460#natural-occurrence-of-neodymium-146-
isotope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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